Cas no 2229173-92-4 (1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one)

1-(2-Bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one is a fluorinated aromatic ketone derivative characterized by its bromo and hydroxyl substituents, which enhance its reactivity in synthetic applications. The presence of difluoroethyl and hydroxyl groups makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex heterocycles or as a precursor in cross-coupling reactions. Its electron-withdrawing bromo and difluoro moieties facilitate selective functionalization, while the hydroxyl group offers additional derivatization potential. This compound is valued for its stability under standard conditions and its compatibility with diverse reaction conditions, making it a practical choice for advanced organic synthesis.
1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one structure
2229173-92-4 structure
Product Name:1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one
CAS No:2229173-92-4
MF:C8H5BrF2O2
MW:251.024908781052
CID:5976298
PubChem ID:165945918
Update Time:2025-05-20

1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one
    • 2229173-92-4
    • EN300-1948761
    • Inchi: 1S/C8H5BrF2O2/c9-6-2-1-4(12)3-5(6)7(13)8(10)11/h1-3,8,12H
    • InChI Key: JYFZBEAJHSCDLF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1C(C(F)F)=O)O

Computed Properties

  • Exact Mass: 249.94410g/mol
  • Monoisotopic Mass: 249.94410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one Pricemore >>

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1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one Related Literature

Additional information on 1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one

Recent Advances in the Study of 1-(2-Bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one (CAS: 2229173-92-4)

The compound 1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one (CAS: 2229173-92-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one, which make it a promising candidate for the development of novel pharmaceuticals. The presence of both bromo and hydroxyl substituents on the phenyl ring, combined with the difluoroethanone moiety, contributes to its reactivity and potential interactions with biological targets. Researchers have explored its utility as a building block in the synthesis of more complex molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents.

One of the key advancements in the study of this compound involves its role in the inhibition of specific enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one exhibit potent inhibitory activity against certain kinases implicated in cancer progression. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanisms and optimize the compound's efficacy.

In addition to its potential in oncology, recent research has also explored the anti-inflammatory properties of this compound. A study conducted by a team at the University of Cambridge revealed that 1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one has also been a focus of recent research. A 2022 paper in Organic Letters detailed an efficient, scalable method for its production, which involves a multi-step process starting from commercially available precursors. The authors emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological studies.

Despite these promising developments, challenges remain in the further development of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of prodrug strategies or the development of targeted delivery systems to enhance its therapeutic potential.

In conclusion, 1-(2-bromo-5-hydroxyphenyl)-2,2-difluoroethan-1-one (CAS: 2229173-92-4) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinically relevant therapies.

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